Cas no 109164-47-8 (3-{3-Oxo-8-thia-4,6-diazatricyclo7.4.0.0?,?trideca-1(9),2(7),5-trien-5-yl}propanoic Acid)

3-{3-Oxo-8-thia-4,6-diazatricyclo7.4.0.0?,?trideca-1(9),2(7),5-trien-5-yl}propanoic Acid structure
109164-47-8 structure
Product Name:3-{3-Oxo-8-thia-4,6-diazatricyclo7.4.0.0?,?trideca-1(9),2(7),5-trien-5-yl}propanoic Acid
CAS No:109164-47-8
MF:C13H14N2O3S
MW:278.326861858368
MDL:MFCD00432638
CID:128306
PubChem ID:721688
Update Time:2025-04-18

3-{3-Oxo-8-thia-4,6-diazatricyclo7.4.0.0?,?trideca-1(9),2(7),5-trien-5-yl}propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)propanoic acid
    • [1]Benzothieno[2,3-d]pyrimidine-2-propanoicacid, 1,4,5,6,7,8-hexahydro-4-oxo-
    • 3-(4-OXO-3,4,5,6,7,8-HEXAHYDRO-BENZO[4,5]THIENO[2,3-D]PYRIMIDIN-2-YL)-PROPIONIC ACID
    • [1]benzothieno[2,3-d]pyrimidine-2-propanoic acid, 5,6,7,8-tetrahydro-4-hydroxy-
    • 3-(4-Hydroxy-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)propanoic acid
    • 3-(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)propanoic acid
    • BDBM50285380
    • CCG-199306
    • CHEMBL4177425
    • AKOS002665078
    • HMS1415K01
    • 3-(4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)propanoic acid
    • 3-{3-oxo-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl}propanoic acid
    • AKOS002085626
    • BRD-K76692190-001-01-6
    • IDI1_009144
    • DTXSID30352246
    • SCHEMBL12280662
    • IFLab1_001277
    • 3-(4-Hydroxy-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)propanoic acid
    • Oprea1_089649
    • 3-(4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)propanoicacid
    • EN300-04511
    • GI-570482
    • CS-0271691
    • 3-{3-oxo-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-5-yl}propanoic acid
    • 3-(4-OXO-3,4,5,6,7,8-HEXAHYDRO-BENZO[4,5]THIENO[2,3-D]PYRIMIDIN-2-YL)-PROPIONICACID
    • ZUYIZUTYDFCUMM-UHFFFAOYSA-N
    • CBDivE_002586
    • Z56792154
    • 3-(4-hydroxy-5,6,7,8-tetrahydro-[1]benzothiopheno[2,3-d]pyrimidin-2-yl)-propionic acid
    • 109164-47-8
    • F0307-0537
    • G24638
    • 3-{3-Oxo-8-thia-4,6-diazatricyclo7.4.0.0?,?trideca-1(9),2(7),5-trien-5-yl}propanoic Acid
    • MDL: MFCD00432638
    • Inchi: 1S/C13H14N2O3S/c16-10(17)6-5-9-14-12(18)11-7-3-1-2-4-8(7)19-13(11)15-9/h1-6H2,(H,16,17)(H,14,15,18)
    • InChI Key: ZUYIZUTYDFCUMM-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(NC(CCC(=O)O)=N2)=O)C2=C1CCCC2

Computed Properties

  • Exact Mass: 278.07262
  • Monoisotopic Mass: 277.064688
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.766
  • PSA: 78.76
  • LogP: 1.88060
  • Vapor Pressure: Not available

3-{3-Oxo-8-thia-4,6-diazatricyclo7.4.0.0?,?trideca-1(9),2(7),5-trien-5-yl}propanoic Acid Pricemore >>

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3-{3-Oxo-8-thia-4,6-diazatricyclo7.4.0.0?,?trideca-1(9),2(7),5-trien-5-yl}propanoic Acid Related Literature

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